Cas no 13296-56-5 (Methyl N-(2-Hydroxyethyl)carbamate)

• Product Name: Methyl N-(2-Hydroxyethyl)carbamate
• CAS No: 13296-56-5
• MF: C₄H₉NO₃
• MW: 119.119161367416
• MDL: MFCD12181153
• CID: 2904565
• Update Time: 2025-06-11

Methyl N-(2-Hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl (2-hydroxyethyl)carbamate
• methyl 2-hydroxyethylcarbamate
• methyl N-(2-hydroxyethyl)carbamate
• AT13704
• 2-Hydroxyethylcarbamic acid methyl ester
• Methyl N-(2-Hydroxyethyl)carbamate

• MDL： MFCD12181153
• Inchi： 1S/C4H9NO3/c1-8-4(7)5-2-3-6/h6H,2-3H2,1H3,(H,5,7)
• InChI Key： ZLADYZHDLCSTJV-UHFFFAOYSA-N
• SMILES： OCCNC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 73.7
• XLogP3: -0.7
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl N-(2-Hydroxyethyl)carbamate

Professional Introduction to Methyl N-(2-Hydroxyethyl)carbamate (CAS No: 13296-56-5)

Methyl N-(2-Hydroxyethyl)carbamate, a compound with the chemical formula C₅H₁₁NO₃, is a derivative of carbamic acid that has garnered significant attention in the field of pharmaceuticals and agrochemicals. This compound is characterized by its methyl N-(2-hydroxyethyl)carbamate moiety, which contributes to its unique chemical properties and potential applications. With a CAS number of 13296-56-5, it is widely recognized for its role in various synthetic pathways and its utility as an intermediate in the production of more complex molecules.

The structure of Methyl N-(2-Hydroxyethyl)carbamate features a carbamate group attached to a 2-hydroxyethyl chain, which enhances its solubility in polar solvents and makes it a versatile building block in organic synthesis. This structural feature has been leveraged in recent years to develop novel compounds with applications ranging from drug development to crop protection agents. The compound’s ability to undergo various chemical reactions, such as esterification and hydrolysis, makes it particularly valuable in synthetic chemistry.

In recent years, research on Methyl N-(2-Hydroxyethyl)carbamate has been influenced by advancements in green chemistry and sustainable practices. The demand for environmentally friendly solvents and reagents has led to the exploration of this compound as a substitute for more traditional reagents that may have higher environmental footprints. Studies have demonstrated its efficacy in catalytic processes that minimize waste and improve yield, aligning with the principles of green chemistry.

One of the most compelling areas of research involving Methyl N-(2-Hydroxyethyl)carbamate is its application in pharmaceutical synthesis. The compound has been identified as a key intermediate in the production of active pharmaceutical ingredients (APIs) that target various therapeutic areas. For instance, researchers have explored its use in synthesizing carbamate-based drugs that exhibit anti-inflammatory and analgesic properties. These studies have highlighted the potential of Methyl N-(2-Hydroxyethyl)carbamate as a cost-effective and scalable precursor for high-value pharmaceuticals.

Furthermore, the agrochemical industry has shown interest in Methyl N-(2-Hydroxyethyl)carbamate due to its role in developing novel pesticides and herbicides. Its structural versatility allows for the creation of compounds that can interact with biological targets in innovative ways, potentially leading to more effective and selective agrochemicals. Recent studies have focused on optimizing synthetic routes to produce derivatives of Methyl N-(2-Hydroxyethyl)carbamate that exhibit enhanced pesticidal activity while maintaining environmental safety.

The chemical properties of Methyl N-(2-Hydroxyethyl)carbamate also make it a valuable tool in material science. Researchers have investigated its use as a monomer or crosslinking agent in polymer synthesis, where it can contribute to the development of materials with improved mechanical properties and biodegradability. These applications underscore the compound’s broad utility beyond traditional pharmaceuticals and agrochemicals.

From an industrial perspective, the production of Methyl N-(2-Hydroxyethyl)carbamate has been optimized to ensure high purity and yield. Modern manufacturing processes leverage continuous flow chemistry and advanced catalytic systems to enhance efficiency while reducing energy consumption. These advancements not only improve economic feasibility but also align with global efforts to promote sustainable industrial practices.

The future prospects for Methyl N-(2-Hydroxyethyl)carbamate are promising, with ongoing research exploring new applications and refining existing synthetic methodologies. As the demand for specialized chemicals grows, compounds like Methyl N-(2-Hydroxyethyl)carbamate are expected to play an increasingly important role in various industries. Collaborative efforts between academia and industry will be crucial in unlocking the full potential of this versatile compound.